Cas no 42059-56-3 (3-formyl-7-methoxychromone)

• Product Name: 3-formyl-7-methoxychromone
• CAS No: 42059-56-3
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 927725
• PubChem ID: 329815493
• Update Time: 2025-04-19

3-formyl-7-methoxychromone Chemical and Physical Properties

Names and Identifiers

• 3-formyl-7-methoxychromone
• 7-methoxy-4-oxochromene-3-carbaldehyde
• 7-methoxychromone-3-carboxaldehyde
• DTXSID70450078
• 7-methoxychromone-3-carbaldehyde
• MFCD07778523
• AKOS000275991
• 4H-1-Benzopyran-3-carboxaldehyde, 7-methoxy-4-oxo-
• 3-Formyl-7-methoxychromone, AldrichCPR
• 7-Methoxy-4-oxo-4H-chromene-3-carbaldehyde
• CS-0530957
• OVBJOTVZEFISLV-UHFFFAOYSA-N
• SCHEMBL6967032
• STL253540
• 42059-56-3

• MDL： MFCD07778523
• Inchi： 1S/C11H8O4/c1-14-8-2-3-9-10(4-8)15-6-7(5-12)11(9)13/h2-6H,1H3
• InChI Key： OVBJOTVZEFISLV-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(C2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 204.04225873g/mol
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

3-formyl-7-methoxychromone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：